Cas no 1540407-64-4 (2-(Methoxymethyl)cycloheptan-1-ol)

2-(Methoxymethyl)cycloheptan-1-ol structure

1540407-64-4 structure

Product Name:2-(Methoxymethyl)cycloheptan-1-ol

CAS No:1540407-64-4

Molecular Formula:C₉H₁₈O₂

Molecular Weight:158.238023281097

CID:5693149

PubChem ID:79569221

2-(Methoxymethyl)cycloheptan-1-ol Properties

Names and Identifiers

- CS-0354325
- 1540407-64-4
- 2-(methoxymethyl)cycloheptan-1-ol
- EN300-1636506
- AKOS018125296
- Cycloheptanol, 2-(methoxymethyl)-
- Inchi： 1S/C9H18O2/c1-11-7-8-5-3-2-4-6-9(8)10/h8-10H,2-7H2,1H3
- SMILES： OC1CCCCCC1COC

Computed Properties

Exact Mass: 158.130679813g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 158.130679813g/mol
Heavy Atom Count: 11
Complexity: 104
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Boiling Point: 237.9±8.0 °C(Predicted)
pka: 15.08±0.40(Predicted)
Density: 0.958±0.06 g/cm3(Predicted)

2-(Methoxymethyl)cycloheptan-1-ol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1636506-0.05g	2-(methoxymethyl)cycloheptan-1-ol	1540407-64-4		0.05g	$864.0

2-(Methoxymethyl)cycloheptan-1-ol Related Literature

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Ehsan Ullah Rashid,N. M. A. Hadia,Ahmed M. Shawky,Nashra Ijaz,Javed Iqbal,Naifa S. Alatawi,Muhammad Ans,Rasheed Ahmad Khera RSC Adv., 2023,13, 4641-4655
2. Kinetics of furfural destruction in a formic acid medium

K. Lamminpää,J. Ahola,J. Tanskanen RSC Adv., 2014,4, 60243-60248
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4. Elastomers built up through the π–π stacking association of polycyclic planar aromatic diimides†

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Weiwei Yang,Hong He,Qingxin Ma,Jinzhu Ma,Yongchun Liu,Pengfei Liu,Yujing Mu Phys. Chem. Chem. Phys., 2016,18, 956-964
8. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†

Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
9. Reactivity of boryllithium with AlMe3, AlEt3, and GaMe3, including the synthesis of a lanthanum heterogallate complex†

Nicole Dettenrieder,Christoph Schädle,Cäcilia Maichle-Mössmer,Reiner Anwander Dalton Trans., 2014,43, 15760-15770
10. Elastic CNT–polyurethane nanocomposite: synthesis, performance and assessment of fragments released during use†

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